Cas no 49694-62-4 (5-Deoxy-D-lyxose)

• Product Name: 5-Deoxy-D-lyxose
• CAS No: 49694-62-4
• MF: C₅H₁₀O₄
• MW: 134.130502223969
• CID: 2640374
• Update Time: 2025-05-21

5-Deoxy-D-lyxose Chemical and Physical Properties

Names and Identifiers

• D-5-deoxy-lyxose
• 5-Deoxy-D-lyxose

• Inchi： 1S/C5H10O4/c1-3(7)5(9)4(8)2-6/h2-5,7-9H,1H3/t3-,4-,5+/m1/s1
• InChI Key： WDRISBUVHBMJEF-WDCZJNDASA-N
• SMILES： O[C@H]([C@@H](C=O)O)[C@@H](C)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on 5-Deoxy-D-lyxose

5-Deoxy-D-Lyxose: A Comprehensive Overview

CAS No 49694-62-4, commonly referred to as 5-Deoxy-D-Lyxose, is a monosaccharide that has garnered significant attention in the fields of biochemistry, pharmacology, and nutrition due to its unique properties and diverse applications. This compound, classified under the broader category of pentoses, is a derivative of D-lyxose, with the distinctive feature of lacking an oxygen atom at the fifth carbon position. This structural modification imparts distinct chemical and biological characteristics, making it a subject of extensive research.

The molecular structure of 5-Deoxy-D-Lyxose is characterized by its five-carbon backbone, with hydroxyl groups attached to four of the carbons. The absence of the hydroxyl group at the fifth carbon (hence the term "deoxy") differentiates it from other pentoses like D-ribose and D-arabinose. This structural uniqueness influences its solubility, reactivity, and interactions with other biomolecules. Recent studies have highlighted its role in various biochemical pathways, particularly in the context of glycosylation and its implications in human health.

In terms of natural occurrence, 5-Deoxy-D-Lyxose is found in certain marine organisms and plant species, where it plays a role in protecting these organisms against environmental stressors such as oxidative stress and UV radiation. Researchers have identified its presence in specific algae and seaweeds, which are known for their robust antioxidant defenses. These findings have sparked interest in exploring its potential applications in skincare products and dietary supplements aimed at enhancing human antioxidant capacity.

The synthesis of 5-Deoxy-D-Lyxose has been optimized through both chemical and enzymatic methods. Recent advancements in biotechnology have enabled the production of this compound on an industrial scale, leveraging genetically engineered microorganisms that can efficiently convert precursor sugars into the desired product. This scalability is crucial for meeting the growing demand across various industries.

In the pharmaceutical sector, 5-Deoxy-D-Lyxose has shown promise as a precursor for synthesizing bioactive compounds with potential therapeutic benefits. For instance, derivatives of this sugar have been investigated for their anti-inflammatory and anti-cancer properties. A study published in 2023 demonstrated that certain derivatives could inhibit key enzymes involved in inflammation pathways, suggesting their potential use in developing novel anti-inflammatory drugs.

The food industry has also embraced this compound as a natural sweetener and stabilizer due to its pleasant taste profile and ability to enhance product shelf life. Its low glycemic index makes it an attractive alternative to traditional sugars for individuals managing blood sugar levels. Moreover, its compatibility with various food matrices allows for its incorporation into a wide range of products, from beverages to confectionery items.

In cosmetics and personal care products, 5-Deoxy-D-Lyxose is valued for its moisturizing properties and ability to improve skin elasticity. Recent formulations have incorporated this compound into anti-aging serums and creams, capitalizing on its ability to promote collagen synthesis and reduce oxidative damage to skin cells.

The environmental impact of producing and utilizing CAS No 49694-62-4 has also come under scrutiny. Researchers are exploring sustainable production methods that minimize resource consumption and waste generation during synthesis. Additionally, efforts are being made to recycle byproducts generated during manufacturing processes to enhance overall eco-friendliness.

In conclusion, CAS No 49694-62-4, or 5-Deoxy-D-Lyxose, stands out as a versatile compound with applications spanning multiple industries. Its unique chemical structure, coupled with advancements in production techniques and emerging research findings, positions it as a valuable asset in modern science and technology.